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Compound of Interest

Compound Name: Isovanillin-d3

Cat. No. B134186

An In-depth Technical Guide to Isovanillin-d3

Introduction

Isovanillin-d3 is the deuterium-labeled form of isovanillin, a naturally occurring phenolic
aldehyde.[1] As a stable isotope-labeled compound, it serves as an invaluable tool for
researchers, particularly in mass spectrometry-based applications for metabolite identification
and quantification. The incorporation of deuterium atoms into the methoxy group provides a
distinct mass shift, allowing it to be used as an internal standard in analytical studies.
Furthermore, the deuteration can influence the metabolic profile of the molecule, making it a
subject of interest in pharmacokinetic and drug development research.[1] The parent
compound, isovanillin, is a known inhibitor of aldehyde oxidase, an enzyme involved in the
metabolism of various xenobiotics.[1][2][3]

Chemical Structure and Formula

Isovanillin-d3 is structurally identical to isovanillin, with the exception of three deuterium atoms
replacing the three hydrogen atoms on the methoxy (-OCHs) group.

Caption: Chemical structure of Isovanillin-d3 (3-Hydroxy-4-methoxy-d3-benzaldehyde).

Physicochemical and Quantitative Data

The key properties of Isovanillin-d3 and its non-deuterated analog, Isovanillin, are
summarized below for comparison.
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Property Isovanillin-d3 Isovanillin (Unlabeled)
Molecular Formula CsHsD303[1] CsHsOs[2][3][4][5][6]
Molecular Weight 155.17 g/mol [1] 152.15 g/mol [3][4][6]
CAS Number 74495-73-1[1] 621-59-0[1][3][4][5][6]
3-Hydroxy-4- 3-Hydroxy-4-
Synonyms
methoxybenzaldehyde-d3[1] methoxybenzaldehyde

O=CC1=CC(0)=C(C=C1)0C(][
SMILES COclcce(C=0)cclO[4]
2H])([2HD[2H][1]

Melting Point Data not available 112-116 °C[4]

Synthesis and Experimental Protocols

While specific, detailed experimental protocols for the synthesis of Isovanillin-d3 are not
widely published, a logical synthetic route can be derived from established methods for
analogous deuterated compounds, such as Vanillin-d3.[7] The most plausible method involves
the selective methylation of a catechol precursor using a deuterated methylating agent.

Proposed Synthesis Workflow

The synthesis would likely start from 3,4-dihydroxybenzaldehyde and use a deuterated methyl
source, such as iodomethane-d3, to introduce the trideuteromethoxy group.

Caption: Proposed workflow for the synthesis of Isovanillin-d3 via selective methylation.

Experimental Protocol: Synthesis and Purification

e Reaction Setup: Dissolve 3,4-dihydroxybenzaldehyde in a suitable polar aprotic solvent,
such as dimethylformamide (DMF).

« Addition of Base: Add a mild base, such as potassium carbonate (K2COs), to the solution to
selectively deprotonate one of the hydroxyl groups. The 4-OH is generally more acidic, but
selectivity can be challenging.
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o Methylation: Slowly add a stoichiometric equivalent of iodomethane-ds (CDsl) to the reaction
mixture at room temperature.

» Reaction Monitoring: Monitor the progress of the reaction using Thin Layer Chromatography
(TLC) until the starting material is consumed.

o Workup: Quench the reaction with water and extract the product into an organic solvent like
ethyl acetate. Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and
concentrate it under reduced pressure.

« Purification: Purify the crude product using column chromatography on silica gel to separate
Isovanillin-d3 from the isomeric byproduct Vanillin-d3 and any unreacted starting material.

Experimental Protocol: Analytical Quality Control

o Mass Spectrometry (MS): Confirm the molecular weight of the final product. The mass
spectrum should show a molecular ion peak corresponding to the mass of Isovanillin-d3
(155.17 g/moal ). This confirms the successful incorporation of the three deuterium atoms.

e Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: The spectrum should show the absence of a singlet peak around 3.9 ppm, which
corresponds to the methoxy protons (-OCHs) in unlabeled isovanillin. The presence of all
other aromatic and aldehydic proton signals confirms the integrity of the core structure.

o 183C NMR: The spectrum should show a triplet for the deuterated methoxy carbon due to C-
D coupling, confirming the location of the deuterium labels.

Application in Metabolic and Pharmacokinetic
Studies

Isovanillin is an inhibitor of aldehyde oxidase (AO) and can be metabolized by aldehyde
dehydrogenase (ADH).[1][2] Deuteration of drug candidates or probe molecules is a common
strategy in drug development to investigate metabolic pathways and improve pharmacokinetic
properties. The replacement of hydrogen with deuterium can slow the rate of metabolic
reactions that involve the cleavage of the carbon-deuterium bond, a phenomenon known as the
Kinetic Isotope Effect (KIE).[1]
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Caption: Impact of deuteration on the metabolic O-demethylation of Isovanillin.

In the case of Isovanillin-d3, the deuteration is at the methoxy group. This site is susceptible
to O-demethylation by enzymes such as Cytochrome P450s. The KIE would predict a slower
rate of metabolism at this position, potentially leading to higher systemic exposure and a longer
half-life of Isovanillin-d3 compared to its unlabeled counterpart. This makes it a useful tool for
studying the role of O-demethylation in the overall clearance of isovanillin and for probing the
active site of the metabolizing enzymes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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